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Compound of Interest

Compound Name: 7795161988

Cat. No.: B12383667

For Immediate Use by Laboratory Professionals

This document provides critical safety and disposal information for the chemical compound
Z795161988, an inhibitor of the SARS-CoV-2 Nsp14 N7-Methyltransferase. Adherence to these
guidelines is essential for ensuring laboratory safety and environmental protection. This
information is intended for researchers, scientists, and drug development professionals.

Chemical Identification and Properties

A clear understanding of the compound's properties is the first step in safe handling and
disposal.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12383667?utm_src=pdf-interest
https://www.benchchem.com/product/b12383667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Name 7795161988
CAS Number 3034181-88-6
Molecular Formula C16H12BrN304
Molecular Weight 390.19 g/mol

An inhibitor of the SARS-CoV-2 Nsp14 N7-

Description
Methyltransferase.[1][2][3]
U For research use only. Not for human or
se
veterinary therapeutic use.[4]
Storage (Powder) -20°C for up to 3 years.[4]
Storage (In Solvent) -80°C for up to 1 year.

Proper Disposal Procedures

As a brominated organic compound used in SARS-CoV-2 research, 2795161988 must be
treated as hazardous waste. The following step-by-step procedures are mandatory for its
disposal.

1. Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including:

o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

2. Waste Segregation and Collection:

+ Halogenated Organic Waste: Due to the presence of bromine, all waste containing
2795161988 (both liquid and solid) must be segregated into a designated, clearly labeled
"Halogenated Organic Waste" container.
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» Liquid Waste: Collect all solutions containing 2795161988 in a sealable, chemical-resistant
container. Do not mix with non-halogenated waste.

e Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and empty
vials in a designated solid hazardous waste container.

e Sharps: Any needles or other sharps used in handling the compound must be disposed of in
a designated sharps container.

3. Decontamination of Labware:

e Glassware and other reusable equipment that have come into contact with 2795161988
should be decontaminated.

» Atriple-rinse method with a suitable solvent (e.g., ethanol or acetone) is recommended.
e The first two rinses should be collected as halogenated organic waste.
4. Biohazardous Waste Considerations:

» Given its application in SARS-CoV-2 research, any materials that have come into contact
with biological samples treated with 2795161988 should be handled as biohazardous waste.

» Follow your institution's biosafety guidelines for the decontamination and disposal of
potentially infectious materials, which may include autoclaving.

5. Final Disposal:

 All collected hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e Do not pour Z795161988 or its solutions down the drain.

Experimental Protocols and Signaling Pathways

Currently, detailed experimental protocols for the use of 2795161988 are not publicly available.
Researchers should develop their own protocols based on the specific requirements of their
experiments, adhering to standard laboratory safety practices.
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The compound 2795161988 acts as an inhibitor of the SARS-CoV-2 Nsp14 N7-
Methyltransferase. This enzyme is crucial for the virus's ability to cap its messenger RNA
(mMRNA), a process that protects the viral RNA from degradation and allows it to be translated
by the host cell's machinery. By inhibiting this enzyme, 2795161988 disrupts viral replication.

Below is a diagram illustrating the logical workflow for the proper disposal of Z795161988.

Disposal Workflow for 2795161988
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Caption: Disposal workflow for Z795161988.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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